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Compound of Interest

Compound Name: Hispidanin B

Cat. No.: B12388449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for Hispidanin B, a

novel asymmetric dimeric diterpenoid. The information presented is collated from the primary

scientific literature and is intended to serve as a comprehensive resource for researchers in

natural product chemistry, pharmacology, and drug development. Hispidanin B has

demonstrated significant cytotoxic activities against various tumor cell lines, making it a

compound of interest for further investigation.

Core Spectroscopic Data
The structural elucidation of Hispidanin B was achieved through a combination of

spectroscopic techniques. The following tables summarize the key quantitative data obtained

from Ultraviolet (UV) and Mass Spectrometry (MS), as well as the detailed assignments from

¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Properties
of Hispidanin B
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Property Value

Appearance Colorless needles

Molecular Formula C₄₀H₅₄O₅

Molecular Weight 618.85 g/mol

UV (MeOH) λmax (log ε) 204 (4.52), 230 (4.11), 284 (3.75) nm

HR-ESI-MS (m/z)
619.4044 [M + H]⁺ (calculated for C₄₀H₅₅O₅,

619.4044)

Table 2: ¹H NMR Spectral Data of Hispidanin B (600 MHz,
CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 3.19 dd 12.0, 1.8

2α 1.65 m

2β 1.55 m

3α 1.75 m

3β 1.48 m

5 1.42 dd 12.0, 1.8

6α 2.65 dd 12.6, 6.6

6β 2.55 dd 12.6, 7.2

7 4.68 t 2.4

11 3.15 sept 6.6

14 6.88 s

15 2.25 s

16 1.25 d 6.6

17 1.24 d 6.6

18 0.95 s

19 0.92 s

20 1.18 s

1' 1.88 m

2'α 1.58 m

2'β 1.45 m

3'α 1.70 m

3'β 1.35 m

5' 1.15 m
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6'α 1.80 m

6'β 1.68 m

7' 3.85 dd 11.4, 4.2

11' 5.35 t 7.2

14' 4.65 d 7.2

15' 1.68 s

16' 0.88 t 7.8

17' 0.85 s

18' 0.82 s

19' 0.90 d 6.6

20' 1.10 s

Table 3: ¹³C NMR Spectral Data of Hispidanin B (150
MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

1 38.5 1' 39.1

2 19.2 2' 18.5

3 41.8 3' 42.1

4 33.5 4' 33.3

5 50.5 5' 55.8

6 28.9 6' 22.1

7 68.2 7' 78.5

8 135.2 8' 142.5

9 145.8 9' 52.3

10 38.1 10' 37.5

11 26.8 11' 120.1

12 125.4 12' 138.5

13 148.2 13' 165.2

14 118.1 14' 58.5

15 21.1 15' 12.5

16 22.8 16' 14.1

17 22.8 17' 16.5

18 33.2 18' 21.5

19 21.8 19' 15.8

20 18.2 20' 17.5

Experimental Protocols
The isolation and characterization of Hispidanin B involved a series of meticulous

experimental procedures. The following sections provide a detailed methodology for the key
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experiments performed.

Plant Material and Extraction
The rhizomes of Isodon hispida were collected, air-dried, and powdered. The powdered plant

material was then extracted with 95% ethanol at room temperature. The resulting extract was

concentrated under reduced pressure to yield a crude extract.

Isolation and Purification
The crude extract was subjected to a multi-step chromatographic purification process. This

involved sequential column chromatography over silica gel, Sephadex LH-20, and semi-

preparative High-Performance Liquid Chromatography (HPLC) to yield pure Hispidanin B.

Spectroscopic Analysis
UV Spectroscopy: The UV spectrum was recorded on a spectrophotometer using methanol

(MeOH) as the solvent.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on a mass spectrometer to determine the accurate mass and molecular

formula.

NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra were recorded on

a 600 MHz NMR spectrometer. Chemical shifts (δ) are reported in parts per million (ppm)

relative to the solvent peak (CDCl₃: δH 7.26, δC 77.16), and coupling constants (J) are in

Hertz (Hz).

Visualized Workflows and Pathways
To better illustrate the processes and relationships involved in the study of Hispidanin B, the

following diagrams have been generated using Graphviz.
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Caption: Isolation and structure elucidation workflow for Hispidanin B.
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Caption: Logical relationship of Hispidanin B's properties and potential.

To cite this document: BenchChem. [Hispidanin B: A Comprehensive Spectroscopic and
Methodological Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388449#hispidanin-b-spectral-data-nmr-ms-uv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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